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Introduction

SRT1720 is a synthetic small molecule that has garnered significant interest in the scientific
community for its potential therapeutic applications in a range of age-related and metabolic
diseases.[1][2] It is widely characterized as a specific activator of Sirtuin 1 (SIRT1), an NAD+-
dependent deacetylase that is a key regulator of cellular metabolism, stress resistance, and
inflammation.[1][3] While some studies have debated the direct mechanism of SIRT1 activation
by SRT1720, its profound biological effects and downstream molecular consequences are well-
documented.[4][5][6][7] This technical guide provides a comprehensive overview of the core
downstream targets of SRT1720, presenting quantitative data, detailed experimental protocols,
and visual representations of the key signaling pathways involved.

Core Mechanism of Action

SRT1720 primarily exerts its effects by activating SIRT1, which in turn deacetylates a multitude
of downstream protein targets, including transcription factors, co-factors, and enzymes.[1][8][9]
This deacetylation activity modulates the function of these proteins, leading to significant
alterations in gene expression and cellular physiology. The major downstream pathways
influenced by SRT1720 include metabolic regulation, inflammation, cellular senescence and
apoptosis, and autophagy.
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Key Downstream Signaling Pathways

The activation of SIRT1 by SRT1720 initiates a cascade of signaling events that impact
multiple cellular functions. The following diagrams, generated using the DOT language,
illustrate the pivotal signaling pathways modulated by SRT1720.
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Caption: SRT1720-mediated metabolic regulation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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